Synthesis of hierarchical mesoporous Prussian blue analogues in ionic liquid/water/MgCl2 and application in electrochemical reduction of CO2†
Green Chemistry Pub Date: 2016-01-05 DOI: 10.1039/C5GC02848E
Abstract
The nanodomains in ionic liquid/water/MgCl2 solution can be tuned continuously by changing the concentration of the salts, and hierarchical mesoporous Prussian blue analogues have been successfully synthesized with controlled morphology and pore properties, which have very high activity and selectivity for electrochemical reduction of CO2 to formic acid.
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